Cas no 14167-15-8 (Copper,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (SP-4-2)-)

• Product Name: Copper,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (SP-4-2)-
• CAS No: 14167-15-8
• MF: C₁₆H₁₄CuN₂O₂
• MW: 329.84056520462
• CID: 190446
• PubChem ID: 12544621
• Update Time: 2025-04-19

Copper,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (SP-4-2)- Chemical and Physical Properties

Names and Identifiers

• Copper,[[2,2'-[1,2-ethanediylbis[(nitrilo-kN)methylidyne]]bis[phenolato-kO]](2-)]-, (SP-4-2)-
• copper,(6Z)-6-[[2-[[(Z)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]ethylamino]methylidene]cyclohexa-2,4-dien-1-one
• SALEN-CU
• [copper(II)(N,N'-bis(salicylidene)ethylenediimine)]
• Bis(salicylidene)ethylenediiminocopper
• Copper N,N'-ethylene bis(salicylideneiminate)
• copper(II) N,N'-ethylenebis(salicylaldiminato)
• Copper,2'-[1,2-ethanediylbis(nitrilomethylidyne)]bis[phenolato]](2-)-N,N',O,O']-
• N,N'-dimethylene-bis(salicylaldiminato)copper(II)
• N,N'-ethylenebis(salicylideneiminato)copper(II)
• NSC870
• N,N-Ethylenebis(salicylidenaminato)copper(II)
• N,N'-Bis(salicylidene)ethylenediamine copper salt
• OVGGMUBDQYQVAM-UHFFFAOYSA-L
• 14167-15-8
• copper;2-[2-[(2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate
• Copper, [[2,2'-[1,2-ethanediylbis[(nitrilo-.kappa.N)methylidyne]]bis[phenolato-.kappa.O]](2-)]-, (SP-4-2)-

• Inchi： 1S/C16H16N2O2.Cu/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2/p-2/b17-11+,18-12+;
• InChI Key： OVGGMUBDQYQVAM-OYJDLGDISA-L
• SMILES： [Cu+2].[O-]C1C=CC=CC=1/C=N/CC/N=C/C1C=CC=CC=1[O-]

Computed Properties

• Exact Mass: 331.05088
• Monoisotopic Mass: 331.050779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 529
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: g/cm3
• Boiling Point: 498.2 °C at 760 mmHg
• Flash Point: 193.6 °C
• PSA: 58.2
• LogP: 1.77950